1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-2-{[3-(trifluoromethyl)phenyl]sulfanyl}-1-ethanone

• IUPAC Name: 1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[3-(trifluoromethyl)phenyl]sulfanylethanone
• InChI: InChI=1S/C18H15F3N2OS/c1-11-6-7-23-16(8-11)22-12(2)17(23)15(24)10-25-14-5-3-4-13(9-14)18(19,20)21/h3-9H,10H2,1-2H3
• InChI Key: BNGSSQBXZCESEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)CSC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C18H15F3N2OS
• DSSTOX Substance ID: DTXSID601126530
• Molecular Weight: 364.4 g/mol
• CAS RN: 478042-08-9

Description

1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-2-{[3-(trifluoromethyl)phenyl]sulfanyl}-1-ethanone is a useful research compound. Its molecular formula is C18H15F3N2OS and its molecular weight is 364.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Compounds similar to 1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-2-{[3-(trifluoromethyl)phenyl]sulfanyl}-1-ethanone have been synthesized and structurally analyzed. For example, the synthesis of various heterocyclic compounds like 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives has been reported (Attaby et al., 2006).

Antiviral and Antimicrobial Properties

• Several studies have focused on the antiviral and antimicrobial properties of compounds structurally related to 1-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-2-{[3-(trifluoromethyl)phenyl]sulfanyl}-1-ethanone. For instance, novel disubstituted pyrazolo[1,5-a]pyrimidines and imidazo[1,2-a]pyrimidines containing thioether and aryl moieties have been synthesized and evaluated for their properties (Li et al., 2012).

Synthesis Methodologies

• Research has been conducted on efficient synthesis methods for compounds with similar structures. For example, a practical synthesis of related compounds through hydrogenation and N-alkylation methods has been documented (Vaid et al., 2012).

Use in Heterocyclic Compound Synthesis

• The compound and its derivatives have been used as building blocks in the synthesis of various heterocyclic compounds. Studies like the microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles have been reported (Darweesh et al., 2016).

Exploration in Medicinal Chemistry

• In medicinal chemistry, derivatives of the compound have been investigated for their potential in treating various diseases. For example, the synthesis and antimicrobial screening of novel series of imidazo-[1,2-a]pyridine derivatives have been explored (Desai et al., 2012).

Catalytic Applications

• The compound has been studied for its potential catalytic applications, like in the copper-catalyzed double thiolation to access sulfur-bridged imidazopyridines (Tian et al., 2019).